Cas no 148628-63-1 (Benzenemethanamine, N-(2,2-difluoroethylidene)-)

• Product Name: Benzenemethanamine, N-(2,2-difluoroethylidene)-
• CAS No: 148628-63-1
• MF: C₉H₉F₂N
• MW: 169.171269178391
• CID: 3779863
• PubChem ID: 10035003
• Update Time: 2025-07-18

Benzenemethanamine, N-(2,2-difluoroethylidene)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-(2,2-difluoroethylidene)-
• 148628-63-1
• AT44577
• N-Benzyl-2,2-difluoroethan-1-imine
• [N(E)]-N-(2,2-Difluoroethylidene)benzenemethanamine
• 148992-44-3
• DTXSID001222384

• Inchi： 1S/C9H9F2N/c10-9(11)7-12-6-8-4-2-1-3-5-8/h1-5,7,9H,6H2
• InChI Key： WSTZSPXXAOOKKY-UHFFFAOYSA-N
• SMILES： C1(CN=CC(F)F)=CC=CC=C1

Computed Properties

• Exact Mass: 169.07030562Da
• Monoisotopic Mass: 169.07030562Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.4Ų

Additional information on Benzenemethanamine, N-(2,2-difluoroethylidene)-

Benzenemethanamine, N-(2,2-difluoroethylidene) and Its Applications in Modern Chemical Research

Benzenemethanamine, N-(2,2-difluoroethylidene) is a chemical compound with the CAS number 148628-63-1, which has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications. This compound belongs to a class of organic molecules that feature a benzene ring substituted with an amine group and a 2,2-difluoroethylidene side chain. The presence of fluorine atoms in the side chain introduces additional electronic and steric effects, making this molecule a versatile candidate for various pharmaceutical research applications.

The synthesis of Benzenemethanamine, N-(2,2-difluoroethylidene) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms into the molecular structure is particularly challenging due to their high reactivity and the need for specialized catalysts and solvents. Recent advancements in fluorination techniques have made it possible to incorporate fluorine atoms more efficiently, thereby facilitating the synthesis of this compound on an industrial scale.

One of the most intriguing aspects of Benzenemethanamine, N-(2,2-difluoroethylidene) is its potential as a bioactive scaffold. The benzene ring and the amine group provide a stable core structure that can be modified to target specific biological pathways. In recent years, there has been growing interest in developing small-molecule inhibitors that can modulate enzyme activity by binding to their active sites. The unique electronic properties of the 2,2-difluoroethylidene group make this compound an attractive candidate for designing enzyme inhibitors with improved binding affinity and selectivity.

Recent studies have demonstrated the potential of Benzenemethanamine, N-(2,2-difluoroethylidene) in the development of anticancer agents. Cancer cells often exhibit altered enzyme activities that contribute to their uncontrolled growth and survival. By targeting these enzymes with small-molecule inhibitors, researchers aim to disrupt critical signaling pathways that drive cancer progression. Preliminary studies suggest that this compound can inhibit the activity of certain kinases involved in tumor growth, making it a promising candidate for further investigation in cancer therapeutics.

The role of fluorine atoms in enhancing the bioavailability and metabolic stability of pharmaceutical compounds cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic properties, which can lead to better therapeutic outcomes. Benzenemethanamine, N-(2,2-difluoroethylidene) is no exception, as its fluorinated side chain contributes to its stability and resistance to degradation by metabolic enzymes. This property makes it an ideal candidate for developing prodrugs that can release active pharmaceutical ingredients in a controlled manner within the body.

In addition to its applications in drug development, Benzenemethanamine, N-(2,2-difluoroethylidene) has shown promise in the field of material science. The unique electronic properties of its structure make it suitable for use as a fluorescent probe in various analytical techniques. Fluorescent probes are widely used in biochemical assays to detect and quantify specific molecules or cellular events. The high sensitivity and selectivity of this compound make it an excellent tool for studying biological processes at the molecular level.

The future prospects of Benzenemethanamine, N-(2,2-difluoroethylidene) are vast and exciting. As our understanding of its chemical properties continues to grow, so does its potential for innovation across multiple disciplines. Researchers are exploring new synthetic routes to improve its production efficiency and are investigating its interactions with biological targets to uncover novel therapeutic applications. With ongoing advancements in computational chemistry and high-throughput screening, the development of new derivatives and analogs of this compound is expected to accelerate rapidly.

In conclusion, Benzenemethanamine, N-(2,2-difluoroethylidene) is a remarkable chemical entity with significant potential in both academic research and industrial applications. Its unique structural features make it an invaluable tool for studying biological processes and developing new pharmaceuticals. As research continues to uncover its full capabilities, this compound is poised to play a crucial role in advancing our understanding of chemistry and biology at the molecular level.